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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445 Get Quote

CAS Number: 1696-20-4

This technical guide provides an in-depth overview of 4-acetylmorpholine, a versatile

chemical compound with applications across various scientific and industrial sectors. Tailored

for researchers, scientists, and drug development professionals, this document details its

chemical and physical properties, synthesis and purification protocols, analytical methods, and

safety information.

Chemical and Physical Properties
4-Acetylmorpholine, also known as N-acetylmorpholine, is a colorless to light yellow liquid.[1]

[2] It is a derivative of morpholine, characterized by the presence of an acetyl group attached to

the nitrogen atom.[3] This structural feature enhances its utility as a chemical intermediate and

solvent.[1][3] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Acetylmorpholine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b157445?utm_src=pdf-interest
https://www.benchchem.com/product/b157445?utm_src=pdf-body
https://www.benchchem.com/product/b157445?utm_src=pdf-body
https://www.niir.org/blog/starting-a-n-acetyl-morpholine-manufacturing-business/
https://chembk.com/en/chem/MORPHOLINE,%204-ACETYL-
https://www.guidechem.com/encyclopedia/n-acetylmorpholine-dic9231.html
https://www.niir.org/blog/starting-a-n-acetyl-morpholine-manufacturing-business/
https://www.guidechem.com/encyclopedia/n-acetylmorpholine-dic9231.html
https://www.benchchem.com/product/b157445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 1696-20-4 [4][5]

Molecular Formula C₆H₁₁NO₂ [4]

Molecular Weight 129.16 g/mol [4]

Appearance Colorless to light yellow liquid [1][2]

Melting Point 14 °C [2]

Boiling Point 240-245 °C [2]

Density 1.116 g/mL at 25 °C [2]

Flash Point >110 °C (>230 °F) [2]

Solubility Miscible with water [2]

Refractive Index (n20/D) 1.483 [2]

Synthesis and Purification
The most common method for the synthesis of 4-acetylmorpholine is the acetylation of

morpholine.[3] This can be achieved using various acetylating agents, including acetic

anhydride, acetyl chloride, acetic acid, or ethyl acetate.[3][6]

Experimental Protocol: Synthesis via Acetylation with
Acetic Anhydride
This protocol describes a common laboratory-scale synthesis of 4-acetylmorpholine.

Materials:

Morpholine

Acetic anhydride

Acetic acid (as solvent)[7]
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Round-bottom flask

Stirrer

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a stirrer and reflux condenser, dissolve morpholine in

acetic acid.[7]

Slowly add acetic anhydride to the solution while stirring. The reaction is exothermic, and the

temperature may rise.[7]

After the addition is complete, heat the mixture to reflux and maintain for a period of 1 to 6

hours to ensure the reaction goes to completion.[7]

After the reaction period, allow the mixture to cool to room temperature.

The crude 4-acetylmorpholine is then purified by fractional distillation to remove the acetic

acid solvent and any unreacted starting materials.[1][7][8]

A generalized workflow for the synthesis and purification is depicted in the following diagram.

Synthesis Purification

Morpholine + Acetic Anhydride Acetylation Reaction
(Acetic Acid Solvent, Reflux) Crude 4-Acetylmorpholine Fractional Distillation

Work-up
Pure 4-Acetylmorpholine

Click to download full resolution via product page

Diagram 1: Synthesis and Purification Workflow of 4-Acetylmorpholine.
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Analytical Methods
The purity and identity of 4-acetylmorpholine can be determined using several analytical

techniques, primarily gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic

resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for the separation and identification of volatile compounds like 4-
acetylmorpholine. A typical GC-MS protocol for the analysis of morpholine derivatives is

outlined below.

Table 2: GC-MS Parameters for Analysis of Morpholine Derivatives

Parameter Value Reference(s)

Column

TM-1701 (30 m x 0.32 mm

I.D., 0.5 µm film thickness) or

equivalent

[9]

Injection Volume 1 µL [9]

Injection Mode Split (e.g., 1:7 ratio) [10]

Inlet Temperature 250 °C [10]

Carrier Gas Helium [10]

Flow Rate 2 mL/min [10]

Oven Program

Initial 100°C (4 min), ramp to

120°C at 10°C/min (hold 3

min), ramp to 250°C at

20°C/min (hold 5 min)

[9]

MS Detector Electron Impact (EI) at 70 eV [10]

Mass Range
Scan for characteristic ions

(e.g., m/z 57, 43)
[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of 4-
acetylmorpholine.

Sample Preparation: For a typical ¹H NMR spectrum, dissolve 5-25 mg of the sample in 0.6-0.7

mL of a deuterated solvent such as chloroform-d (CDCl₃).[12][13] For ¹³C NMR, a higher

concentration of 50-100 mg is recommended.[12] The sample should be filtered to remove any

particulate matter.[12]

The following diagram illustrates a logical workflow for the analytical characterization of 4-
acetylmorpholine.

Analytical Workflow

4-Acetylmorpholine Sample

GC-MS Analysis
(Purity & Identity)

NMR Spectroscopy
(Structural Elucidation)

1H NMR 13C NMR

Click to download full resolution via product page

Diagram 2: Analytical Workflow for 4-Acetylmorpholine.

Applications
4-Acetylmorpholine serves as a key intermediate in various chemical syntheses. Its primary

applications include:

Agrochemicals: It is a crucial raw material in the synthesis of agricultural fungicides such as

dimethomorph and flumorph.[2]
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Pharmaceuticals: It is utilized as a building block in the development of new pharmaceutical

agents.[1]

Specialty Chemicals: It is used in the production of specialty polymers and as a solvent in

chemical reactions.[1]

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the scientific literature detailing the direct

involvement of 4-acetylmorpholine in biological or chemical signaling pathways. While the

broader class of morpholine derivatives has been studied for various biological activities,

including as anticancer agents and enzyme inhibitors, specific studies on 4-
acetylmorpholine's effects on cell signaling are not readily available.[14][15] Further research

is required to elucidate any potential pharmacological or biological effects of this compound.

Safety Information
4-Acetylmorpholine is classified as a hazardous substance and should be handled with

appropriate safety precautions.

Table 3: GHS Hazard Classifications for 4-Acetylmorpholine

Hazard Statement Code Description Reference(s)

Skin Sensitisation H317
May cause an allergic

skin reaction
[4]

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child

[4]

It is recommended to use personal protective equipment, including safety glasses and gloves,

when handling this chemical.[4] Work should be conducted in a well-ventilated area.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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